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Compound of Interest

Compound Name: Pressamina

Cat. No.: B1210861

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical
properties, and pharmacological profile of Pressamina (Dimetofrine hydrochloride). The
information is intended for researchers, scientists, and professionals involved in drug
development and related fields.

Molecular Structure and Identity

Pressamina, chemically known as Dimetofrine hydrochloride, is a synthetic sympathomimetic
amine. Its chemical identity and structural properties are detailed below.

IUPAC Name: [2-hydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)ethyl]-methylazanium chloride[1]

Synonyms: Dimethophrine hydrochloride, Dimetofrine HCI, 4-hydroxy-3,5-dimethoxy-alpha-
[(methylamino)methyl]benzyl alcohol hydrochloride[2]

CAS Number: 22775-12-8[1]
Molecular Formula: C11H1sCINO4[1][2]
Molecular Weight: 263.72 g/mol [1][2]

The molecular structure of Pressamina consists of a substituted phenethylamine backbone.
Key structural features include:
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» A 3,5-dimethoxy substitution on the phenyl ring.

e Hydroxyl groups at the 4-position of the phenyl ring and the beta-position of the ethylamine
side chain.

¢ An N-methylated amine group.

Chemical and Physical Properties

A summary of the known and computed chemical and physical properties of Pressamina is
presented in the table below. It is important to note that many of these properties are
computationally derived and await experimental verification.

Property Value Source

Molecular Weight 263.72 g/mol PubChem (Computed)[1][2]
Melting Point 171-173 °C LookChem][3]

Boiling Point 412.3 °C at 760 mmHg LookChem (Predicted)[3]
Flash Point 203.2 °C LookChem (Predicted)[3]
Hydrogen Bond Donors 3 PubChem (Computed)[1]
Hydrogen Bond Acceptors 5 PubChem (Computed)[1]
Rotatable Bond Count 5 PubChem (Computed)[1]
Topological Polar Surface Area  72.8 A2 PubChem (Computed)[1]
pKa (most acidic) 9.69 ChemAxon (Predicted)
pKa (most basic) 9.88 ChemAxon (Predicted)
LogP 0.75 ChemAxon (Predicted)
Solubility Data not available

Pharmacological Profile and Signaling Pathway
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Pressamina is a selective al-adrenergic receptor agonist. This mechanism of action leads to
vasoconstriction, which in turn increases blood pressure. This makes it clinically useful in the
management of orthostatic hypotension.

The al-adrenergic receptors are G protein-coupled receptors (GPCRSs) associated with the Gq
heterotrimeric G protein. The signaling cascade initiated by the activation of these receptors is
a well-characterized pathway in cellular physiology.

Signaling Pathway Diagram

The following diagram illustrates the signaling pathway activated by Pressamina through the
al-adrenergic receptor.
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Pressamina (Dimetofrine) Signaling Pathway via al-Adrenergic Receptor
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Caption: Pressamina activates the al-adrenergic receptor, initiating a Gg-protein-mediated
cascade.

Upon binding of Pressamina to the al-adrenergic receptor, the associated Gq protein is
activated. The Gag subunit, in turn, activates phospholipase C (PLC). PLC then hydrolyzes
phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol
trisphosphate (IP3) and diacylglycerol (DAG).[4][5][6]

IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum,
triggering the release of stored calcium ions (Ca?*) into the cytosol.[4][5][6] DAG remains in the
plasma membrane and, in conjunction with the elevated intracellular Ca2* levels, activates
protein kinase C (PKC).[4][5][6] Activated PKC and increased intracellular calcium levels then
lead to various downstream cellular responses, including the smooth muscle contraction
responsible for vasoconstriction.

Experimental Protocols

Detailed, validated experimental protocols for the synthesis and analysis of Pressamina are
not readily available in the public domain. However, based on standard organic chemistry
principles and methodologies for similar compounds, the following representative protocols are
provided.

Proposed Synthesis of Pressamina

The synthesis of Pressamina (4-hydroxy-3,5-dimethoxy-alpha-[(methylamino)methyl]benzyl
alcohol hydrochloride) can be envisioned as a multi-step process starting from a suitable
phenolic precursor. The following is a plausible, though not experimentally verified, synthetic
route.

Workflow Diagram for Proposed Synthesis:

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1210861?utm_src=pdf-body
https://www.benchchem.com/product/b1210861?utm_src=pdf-body
https://www.geeksforgeeks.org/biology/ip3-and-dag-signaling-pathway/
https://www.youtube.com/watch?v=5UTkHafALvM
https://en.wikipedia.org/wiki/Alpha-1_adrenergic_receptor
https://www.geeksforgeeks.org/biology/ip3-and-dag-signaling-pathway/
https://www.youtube.com/watch?v=5UTkHafALvM
https://en.wikipedia.org/wiki/Alpha-1_adrenergic_receptor
https://www.geeksforgeeks.org/biology/ip3-and-dag-signaling-pathway/
https://www.youtube.com/watch?v=5UTkHafALvM
https://en.wikipedia.org/wiki/Alpha-1_adrenergic_receptor
https://www.benchchem.com/product/b1210861?utm_src=pdf-body
https://www.benchchem.com/product/b1210861?utm_src=pdf-body
https://www.benchchem.com/product/b1210861?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Proposed Synthesis Workflow for Pressamina

Starting Material:
3,5-Dimethoxyphenol

Step 1: Formylation
(e.g., Vilsmeier-Haack)

Step 2: Cyanohydrin Formation

Step 3: Reduction of Nitrile

Step 4: N-Methylation

Step 5: Salt Formation

Final Product:
Pressamina (Dimetofrine HCI)
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Caption: A potential multi-step synthesis route for Pressamina.
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Methodology:

o Formylation of 3,5-Dimethoxyphenol: The starting material, 3,5-dimethoxyphenol, would first
undergo formylation to introduce an aldehyde group at the 4-position of the aromatic ring. A
common method for this transformation is the Vilsmeier-Haack reaction, using a mixture of
phosphoryl chloride and dimethylformamide.

o Cyanohydrin Formation: The resulting 4-hydroxy-3,5-dimethoxybenzaldehyde would then be
treated with a cyanide source, such as sodium cyanide, in the presence of a weak acid to
form the corresponding cyanohydrin, 4-hydroxy-3,5-dimethoxymandelonitrile.

o Reduction of the Nitrile: The nitrile group of the cyanohydrin would then be reduced to a
primary amine. This can be achieved using a strong reducing agent like lithium aluminum
hydride in an anhydrous ether solvent. This step would yield 2-amino-1-(4-hydroxy-3,5-
dimethoxyphenyl)ethanol.

e N-Methylation: The primary amine would then be selectively methylated to a secondary
amine. This could be accomplished through various methods, such as reductive amination
with formaldehyde and a reducing agent like sodium borohydride, or by using a methylating
agent like methyl iodide. This would produce the free base of Pressamina, Dimetofrine.

o Salt Formation: Finally, the Dimetofrine free base would be dissolved in a suitable solvent,
such as ethanol or isopropanol, and treated with a solution of hydrochloric acid to precipitate
the hydrochloride salt, Pressamina. The product would then be collected by filtration,
washed, and dried.

Proposed Analytical Method: High-Performance Liquid
Chromatography (HPLC)

A validated HPLC method is essential for determining the purity and concentration of
Pressamina in bulk drug substance and pharmaceutical formulations. The following is a
representative HPLC method that could be adapted and validated for this purpose.

Workflow for HPLC Method Development and Validation:
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HPLC Method Development and Validation Workflow
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Caption: A standard workflow for developing and validating an HPLC method for Pressamina.
Proposed HPLC Parameters:

e Column: Areversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 um particle size) would
be a suitable starting point.

» Mobile Phase: A mixture of an organic solvent, such as acetonitrile, and an aqueous buffer,
such as phosphate buffer, would be used. The ratio and pH of the mobile phase would need
to be optimized to achieve good peak shape and resolution.

o Flow Rate: A typical flow rate would be 1.0 mL/min.

o Detection: UV detection at a wavelength where Pressamina exhibits maximum absorbance.
This would be determined by running a UV scan of a standard solution.

* Injection Volume: 10-20 pL.
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o Column Temperature: Ambient or controlled at a specific temperature (e.g., 25 °C) for better
reproducibility.

Validation of the Method:

Once the chromatographic conditions are optimized, the method must be validated according
to ICH guidelines to ensure it is suitable for its intended purpose. The validation would include:

» Specificity: Demonstrating that the method can unequivocally assess the analyte in the
presence of components that may be expected to be present, such as impurities,
degradation products, or matrix components.

 Linearity: Establishing a linear relationship between the concentration of the analyte and the
detector response over a specified range.

e Accuracy: Determining the closeness of the test results obtained by the method to the true
value. This is often assessed by recovery studies of spiked samples.

e Precision: Assessing the degree of scatter between a series of measurements obtained from
multiple samplings of the same homogeneous sample under the prescribed conditions. This
includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

 Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determining the lowest
concentration of the analyte that can be reliably detected and quantified, respectively.

e Robustness: Evaluating the method's capacity to remain unaffected by small, but deliberate
variations in method parameters and providing an indication of its reliability during normal
usage.

This technical guide provides a foundational understanding of Pressamina. Further
experimental work is required to validate the proposed protocols and to fully characterize the
chemical and physical properties of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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